2-(6-Methylimidazo[1,2-a]pyridin-3-yl)acetic acid

• CAS RN: 101820-58-0
• Molecular Formula: C10H10N2O2
• Molecular Weight: 190.202
• IUPAC Name: 2-(6-methylimidazo[1,2-a]pyridin-3-yl)acetic acid
• InChI: InChI=1S/C10H10N2O2/c1-7-2-3-9-11-5-8(4-10(13)14)12(9)6-7/h2-3,5-6H,4H2,1H3,(H,13,14)
• InChI Key: LKZYVVPTOSJTIP-UHFFFAOYSA-N
• SMILES: CC1=CN2C(=NC=C2CC(=O)O)C=C1

Description

“2-(6-Methylimidazo[1,2-a]pyridin-3-yl)acetic acid” is an intermediate in the synthesis of Zolpidem. It has been used as a reactant for the preparation of aza-heteroarylbisphosphonate derivatives.

Synthesis Analysis

A simple and effective method for the synthesis of substituted imidazo [1,2- a ]pyridin-3-yl-acetic acids has been developed based on the multicomponent condensation of 2-aminopyridines with arylglyoxals and Meldrum’s acid. Another method involves a condensation reaction of an α-bromocarbonyl compound with 2-aminopyridine derivatives in neutral, weak basic organic solvents at elevated temperature.

Molecular Structure Analysis

The molecular formula of “2-(6-Methylimidazo[1,2-a]pyridin-3-yl)acetic acid” is C17 H16 N2 O2.

Chemical Reactions Analysis

The synthesis of imidazo[1,2-a]pyridines involves the condensation of 2-aminopyridines with α-bromoketones under microwave irradiation. The reactions were monitored by thin layer chromatography (TLC) using silica gel GF254.

Safety And Hazards

The compound has the following hazard statements: H302-H315-H319-H332-H335. Precautionary measures include P261-P280-P305+P351+P338.

Future Directions

The development of new methods for the synthesis of imidazo [1,2- a ]pyridin-3-yl-acetic acids which allow to obtain the target products in one synthetic stage with high yields is an urgent task. Multicomponent reactions represent an effective tool for approaching this problem.